Cas no 2171870-80-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid
• CAS No: 2171870-80-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5999853
• PubChem ID: 165564793
• Update Time: 2025-10-24

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid
• EN300-1550051
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-octahydropyrano[3,4-c]pyrrole-7a-carboxylic acid
• 2171870-80-5

• Inchi： 1S/C27H30N2O6/c30-24(29-14-18-15-34-13-11-27(18,17-29)25(31)32)10-5-12-28-26(33)35-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,18,23H,5,10-17H2,(H,28,33)(H,31,32)
• InChI Key： JSNGJGKKQNPJNM-UHFFFAOYSA-N
• SMILES： O1CCC2(C(=O)O)CN(C(CCCNC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC2C1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid

Research Briefing on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid (CAS: 2171870-80-5)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid (CAS: 2171870-80-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex peptidomimetics and macrocyclic compounds. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the octahydropyrano[3,4-c]pyrrole scaffold makes it a versatile building block for the development of novel bioactive molecules. Researchers have successfully utilized this compound in solid-phase peptide synthesis (SPPS) to create peptide-based therapeutics with enhanced stability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed in the design of protease inhibitors targeting viral enzymes. The study demonstrated that derivatives of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. These findings suggest its potential as a scaffold for antiviral drug development.

Another area of interest is the compound's application in targeted drug delivery systems. A 2024 preprint article on bioRxiv reported the conjugation of this compound with tumor-targeting peptides, resulting in improved cellular uptake and reduced off-target effects in preclinical models of breast cancer. The study emphasized the compound's ability to enhance the pharmacokinetic properties of conjugated therapeutics, making it a promising candidate for oncology research.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2023 Organic Process Research & Development paper. The development of more efficient synthetic routes is expected to facilitate its broader adoption in pharmaceutical research.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydropyrano3,4-cpyrrole-7a-carboxylic acid (CAS: 2171870-80-5) represents a valuable tool in medicinal chemistry, with demonstrated applications in antiviral and anticancer drug discovery. Ongoing research is likely to uncover additional therapeutic opportunities for this compound, particularly in the design of next-generation peptide-based therapeutics.